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Compound of Interest

Compound Name: Desmethyl nevanimibe

Cat. No.: B15553981

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Desmethyl nevanimibe, a critical

precursor in the synthesis of Nevanimibe, a potent and selective inhibitor of Sterol O-

acyltransferase 1 (SOAT1). This document is intended for researchers, scientists, and drug

development professionals interested in the chemical properties, synthesis, and biological

context of this compound.

Core Compound Data
Desmethyl nevanimibe is the demethylated precursor to Nevanimibe (PD-132301), an

investigational drug that has been evaluated for the treatment of various conditions, including

adrenocortical carcinoma and congenital adrenal hyperplasia.[1][2] Its chemical properties are

summarized below.
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Parameter Value

CAS Number 2419904-59-7[2]

Molecular Formula C26H37N3O[1]

Molecular Weight 407.59 g/mol [1]

Synthesis of Desmethyl Nevanimibe
The synthesis of Desmethyl nevanimibe can be achieved through a multi-step process. The

following protocol is based on established chemical synthesis routes for Nevanimibe's

precursor.

Experimental Protocol: Three-Step Synthesis
A published synthesis route for Desmethyl nevanimibe involves a three-step process starting

from a substituted aniline derivative.

Boc Protection: The initial step involves the protection of the aniline starting material using di-

tert-butyl dicarbonate (Boc2O) under basic conditions. This reaction yields a tert-butyl

carbamate.

Global Reduction: The resulting intermediate undergoes a global reduction using a strong

reducing agent such as lithium aluminum hydride (LiAlH4). This step concurrently reduces

the nitrile group to an amine and the tert-butyl carbamate to a monomethyl aniline.

Coupling Reaction: The final step is the coupling of the amine product from the reduction

step with 2,6-diisopropylphenyl isocyanate. This reaction forms the urea linkage, yielding the

final Desmethyl nevanimibe compound.

Logical Workflow: From Precursor to Active
Inhibitor
The significance of Desmethyl nevanimibe lies in its role as the immediate precursor to

Nevanimibe. The following diagram illustrates this synthetic relationship and the subsequent

mechanism of action of Nevanimibe.
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Caption: Synthetic pathway of Nevanimibe from Desmethyl nevanimibe and its inhibitory

action on SOAT1.

Biological Context and Mechanism of Action of
Nevanimibe
Nevanimibe is an orally active and selective inhibitor of SOAT1, with a significantly lower affinity

for the SOAT2 isoform. SOAT1 is an enzyme located in the endoplasmic reticulum that plays a

crucial role in cellular cholesterol homeostasis by catalyzing the esterification of free cholesterol

into cholesteryl esters for storage in lipid droplets.

Inhibition of SOAT1 by Nevanimibe leads to a disruption of this process. In steroidogenic

tissues like the adrenal cortex, which have high SOAT1 expression, this inhibition has two

primary consequences:

Decreased Steroidogenesis: By limiting the availability of cholesteryl esters, the substrate for

steroid hormone production is reduced. This has been explored as a therapeutic approach in

conditions like congenital adrenal hyperplasia.

Induction of Apoptosis: The accumulation of intracellular free cholesterol due to SOAT1

inhibition can lead to cellular toxicity and trigger apoptosis, particularly in adrenocortical cells.

This apoptotic effect has been the rationale for investigating Nevanimibe as a treatment for

adrenocortical carcinoma.

While Desmethyl nevanimibe is primarily a synthetic intermediate, its efficient conversion to

Nevanimibe is a critical step in the production of this targeted therapeutic agent. Understanding

the chemistry of Desmethyl nevanimibe is therefore fundamental for the development and

supply of Nevanimibe for ongoing and future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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